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Compound of Interest

Compound Name: Cyanure de cuivre

Cat. No.: B1202555 Get Quote

À l'attention des chercheurs, scientifiques et professionnels du développement de

médicaments.

Ce document présente une analyse technique approfondie de la structure cristalline du

cyanure de cuivre(I) (CuCN), un composé inorganique essentiel utilisé comme catalyseur, en

électroplastie et comme réactif dans la synthèse de nitriles.[1] Le cyanure de cuivre(I) est un

polymère de coordination qui existe sous deux principales formes polymorphiques : une phase

de basse température (LT-CuCN) et une phase de haute température (HT-CuCN).[1]

Polymorphisme et Structures Cristallines
Le cyanure de cuivre(I) se présente sous la forme d'une poudre presque blanche et existe en

deux polymorphes.[1] Des échantillons impurs peuvent présenter une couleur verte due à la

présence d'impuretés de Cu(II).[1] La structure des deux polymorphes est constituée de

chaînes -[Cu-CN]- formées par des centres de cuivre(I) linéaires liés par des ponts cyanure.[1]

Phase de Haute Température (HT-CuCN)
La forme de haute température du CuCN est isostructurale avec le cyanure d'argent (AgCN).[2]

[3] Sa structure a été caractérisée par affinement de Rietveld à partir de données de diffraction

de rayons X sur poudre.[2][3] Les chaînes linéaires -[Cu-CN]- s'agencent selon un réseau

hexagonal.[1] Au sein de cette structure, il existe un désordre tête-bêche des anions cyanure.

[2][3]
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Phase de Basse Température (LT-CuCN)
Dans le polymorphe de basse température, les chaînes -[Cu-CN]- dévient de la linéarité et

s'organisent en couches ondulées.[1] Ces couches s'empilent selon un motif AB, avec une

rotation de 49° des chaînes dans les couches adjacentes.[1] La structure cristalline de la forme

LT-CuCN est orthorhombique.

Données Cristallographiques
Les données quantitatives relatives aux deux polymorphes du CuCN sont résumées dans les

tableaux ci-dessous pour en faciliter la comparaison.

Tableau 1 : Données Cristallographiques du Polymorphe HT-CuCN.

Paramètre Valeur (à 77 K)

Système Cristallin Rhomboédrique (Hexagonal)

Groupe d'Espace R3m (No. 166)

Paramètres de Maille a = 597.109(8) pm

c = 484.33(5) pm

Volume de la Maille 150.3 x 10^6 pm^3

Nombre d'Unités Formulaires (Z) 3

Densité Calculée 2.97 g/cm^3

Source : Reckeweg, O., et al., Z. Naturforsch.

58b, 155–158 (2003).[2][3]

Tableau 2 : Coordonnées Atomiques et Paramètres de Déplacement pour HT-CuCN à 77 K.
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Atome
Site de
Wyckoff

x y z Uiso (pm^2)

Cu 3a 0 0 0 118(7)

C/N 6c 0 0 0.3915(10) 130(6)

Note : Les

atomes de

carbone et

d'azote

occupent le

même site

avec un

désordre

tête-bêche.

Source :

Reckeweg,

O., et al., Z.

Naturforsch.

58b, 155–158

(2003).[2][3]

Tableau 3 : Données Cristallographiques du Polymorphe LT-CuCN.

Paramètre Valeur

Système Cristallin Orthorhombique

Groupe d'Espace C222₁

Nombre d'Unités Formulaires (Z) 4

Note : Les paramètres de maille détaillés et les

coordonnées atomiques pour la phase LT-CuCN

ne sont pas disponibles dans les documents

consultés.
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Protocoles Expérimentaux
Synthèse des Polymorphes
Synthèse de LT-CuCN : Le cyanure de cuivre(I) sous sa forme de basse température est

disponible commercialement. Il peut être préparé par la réduction du sulfate de cuivre(II) avec

du bisulfite de sodium à 60 °C, suivie de l'ajout de cyanure de sodium pour précipiter le LT-

CuCN pur sous forme d'une poudre jaune pâle.[1] La réaction est effectuée en conditions

légèrement acides.[1]

Conversion en HT-CuCN : La conversion du polymorphe de basse température (LT-CuCN) en

polymorphe de haute température (HT-CuCN) s'effectue par chauffage à 563 K (290 °C) sous

atmosphère inerte.[4]

Synthèse de LT-CuCN Conversion en HT-CuCN

Sulfate de Cuivre(II) (CuSO4)

Réduction à 60°C

Bisulfite de Sodium (NaHSO3)

Cyanure de Sodium (NaCN)

Précipitation

LT-CuCN (poudre)

LT-CuCN

HT-CuCN

Chauffage à 563 K
sous atmosphère inerte

Click to download full resolution via product page

Légende : Schéma réactionnel pour la synthèse de LT-CuCN et sa conversion en HT-CuCN.
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Caractérisation Structurale par Diffraction des Rayons X
(DRX)
La détermination de la structure cristalline des polymorphes du CuCN repose principalement

sur la diffraction de rayons X sur poudre.

Préparation de l'échantillon : L'échantillon de CuCN est finement broyé pour obtenir une

poudre homogène.

Collecte des données : Le diagramme de diffraction des rayons X sur poudre est enregistré à

l'aide d'un diffractomètre. Pour l'étude de la phase HT-CuCN, les données ont été collectées à

basse température (77 K) pour minimiser l'agitation thermique et améliorer la résolution des

pics de diffraction.

Affinement de la structure par la méthode de Rietveld : La méthode de Rietveld est une

technique d'affinement de profil qui permet d'analyser l'intégralité du diagramme de diffraction.

Un modèle structural initial est utilisé pour calculer un diagramme de diffraction théorique. Les

paramètres structuraux (paramètres de maille, positions atomiques, etc.) et de profil (forme des

pics) sont ensuite affinés par une méthode des moindres carrés jusqu'à ce que le diagramme

calculé corresponde au mieux au diagramme observé.[2][3]

Légende : Flux de travail pour la détermination de la structure cristalline par DRX et affinement

Rietveld.

Relations Structurelles
Les deux polymorphes du CuCN sont constitués de chaînes -[Cu-CN]- mais diffèrent par leur

arrangement tridimensionnel. La transition de la forme LT à la forme HT est une étape clé qui

modifie l'empilement et la linéarité de ces chaînes.
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Légende : Relation entre les polymorphes LT-CuCN et HT-CuCN et leurs caractéristiques

structurales.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1202555#structure-cristalline-du-cyanure-de-cuivre]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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